Cas no 288314-13-6 (trans-N-BOC-3,4-Diazido pyrrolidine)

• Product Name: trans-N-BOC-3,4-Diazido pyrrolidine
• CAS No: 288314-13-6
• MF: C₉H₁₅N₇O₂
• MW: 253.261100053787
• CID: 5053226
• Update Time: 2025-05-21

trans-N-BOC-3,4-Diazido pyrrolidine Chemical and Physical Properties

Names and Identifiers

• trans-N-BOC-3,4-Diazido pyrrolidine
• tert-butyl (3R,4R)-3,4-diazidopyrrolidine-1-carboxylate

• Inchi： 1S/C9H15N7O2/c1-9(2,3)18-8(17)16-4-6(12-14-10)7(5-16)13-15-11/h6-7H,4-5H2,1-3H3/t6-,7-/m1/s1
• InChI Key： YJMKJQUSMRAAFO-RNFRBKRXSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]([C@@H](C1)N=[N+]=[N-])N=[N+]=[N-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 2.8
• Topological Polar Surface Area: 58.3

trans-N-BOC-3,4-Diazido pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans-N-BOC-3,4-Diazido pyrrolidine

trans-N-BOC-3,4-Diazidopyrrolidine: A Comprehensive Overview

trans-N-BOC-3,4-Diazidopyrrolidine, with the CAS registry number 288314-13-6, is a significant compound in the field of organic chemistry and drug discovery. This compound is a bicyclic structure with a pyrrolidine ring substituted at positions 3 and 4 with azide groups and an N-Boc protecting group. The unique combination of functional groups makes it an intriguing molecule for various applications in medicinal chemistry, materials science, and chemical biology.

The synthesis of trans-N-BOC-3,4-Diazidopyrrolidine involves a multi-step process that typically begins with the preparation of the pyrrolidine ring system. The introduction of azide groups at positions 3 and 4 is achieved through precise substitution reactions, often utilizing azide precursors under controlled conditions. The N-Boc group is introduced to protect the amine functionality during subsequent reactions, ensuring regioselectivity and stability throughout the synthesis.

Recent advancements in click chemistry have highlighted the potential of trans-N-BOC-3,4-Diazidopyrrolidine as a versatile building block for constructing complex molecules. The azide groups are highly reactive in cycloaddition reactions, such as the Huisgen 1,3-dipolar cycloaddition, making this compound a valuable substrate for creating macrocyclic structures and bioactive molecules. Moreover, the Boc protecting group allows for controlled deprotection under mild acidic conditions, enabling its use in peptide synthesis and other sensitive reactions.

In terms of biological applications, trans-N-BOC-3,4-Diazidopyrrolidine has shown promise in drug delivery systems and imaging agents. Its ability to undergo bioorthogonal reactions makes it an ideal candidate for labeling biomolecules in vivo without interfering with cellular processes. Researchers have also explored its potential as a prodrug component, where controlled release of active pharmaceutical ingredients can be achieved through enzymatic cleavage or photochemical activation.

The structural versatility of trans-N-BOC-3,4-Diazidopyrrolidine extends to materials science applications as well. Its azide groups can participate in polymerization reactions to form high-performance materials with tailored mechanical properties. Additionally, the compound serves as a precursor for generating nitrogen-rich materials with applications in energetic materials and combustion technologies.

Recent studies have focused on optimizing the synthesis of trans-N-BOC-3,4-Diazidopyrrolidine to enhance yield and reduce reaction times. Green chemistry approaches have been implemented to minimize waste and improve sustainability during its production. These advancements underscore the compound's importance in both academic research and industrial applications.

In conclusion, trans-N-BOC-3,4-Diazidopyrrolidine, CAS number 288314-13-6, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique combination of functional groups positions it as a key player in modern chemical research and development.